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Compound of Interest

Compound Name: Barium cyanide

Cat. No.: B1221445 Get Quote

Foreword

This technical guide provides a comprehensive overview of the spectroscopic analysis of

Barium Cyanide (Ba(CN)₂). It is intended for researchers, scientists, and professionals in drug

development who require a detailed understanding of the methodologies for characterizing this

compound.

Important Note on Data Availability: As of the compilation of this guide, specific, experimentally-

derived quantitative spectroscopic data (Infrared, Raman, X-ray diffraction) for Barium
Cyanide is not readily available in peer-reviewed literature. Therefore, this guide presents

detailed experimental protocols and representative data from analogous simple ionic cyanides,

such as Potassium Cyanide (KCN) and Sodium Cyanide (NaCN), to provide a foundational

understanding of the expected spectroscopic behavior of the cyanide ion within an ionic crystal

lattice. Furthermore, theoretical data on the crystal structure of Barium Cyanide from recent

first-principles calculations are included to offer insights into its solid-state arrangement.

Physicochemical Properties of Barium Cyanide
Barium Cyanide is a white crystalline solid that is highly toxic. A summary of its key

physicochemical properties is presented in Table 1.
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Property Value

Chemical Formula Ba(CN)₂

Molar Mass 189.37 g/mol

Appearance White crystalline solid

Solubility in Water Soluble

Hazards
Highly toxic by ingestion, inhalation, and skin

contact.

Safety Precautions for Handling Barium Cyanide
Barium Cyanide is a highly toxic substance and must be handled with extreme caution in a

controlled laboratory environment.

Key Safety Measures:

Work Area: All handling of solid Barium Cyanide and its solutions must be conducted within

a certified chemical fume hood to prevent inhalation of dust or hydrogen cyanide gas, which

can be liberated in the presence of moisture or acids.[1][2]

Personal Protective Equipment (PPE): A full set of PPE is mandatory, including a lab coat,

chemical-resistant gloves (nitrile or neoprene are recommended), and chemical splash

goggles.[1][2]

Waste Disposal: All Barium Cyanide waste, including contaminated materials, must be

treated as hazardous waste and disposed of according to institutional and national

regulations.[3]

In case of Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of water for at

least 15 minutes and seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open, and seek immediate medical attention.[1]
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Ingestion: Do not induce vomiting. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air immediately and seek medical attention.[1]

The logical workflow for handling Barium Cyanide safely is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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